N-[2-(2-methoxyphenyl)ethyl]-1,2,3,4-tetrahydro-2-naphthalenamine

• IUPAC Name: N-[2-(2-methoxyphenyl)ethyl]-1,2,3,4-tetrahydronaphthalen-2-amine
• InChI: InChI=1S/C19H23NO/c1-21-19-9-5-4-7-16(19)12-13-20-18-11-10-15-6-2-3-8-17(15)14-18/h2-9,18,20H,10-14H2,1H3
• InChI Key: LDMNJIAEGYBMMB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCNC2CCC3=CC=CC=C3C2
• Molecular Formula: C19H23NO
• Molecular Weight: 281.4 g/mol

Description

N-[2-(2-methoxyphenyl)ethyl]-1,2,3,4-tetrahydro-2-naphthalenamine (METH) is a chemical compound that belongs to the class of psychoactive substances. It is a synthetic molecule that has been widely studied for its potential therapeutic applications in treating various neurological disorders. METH is a potent agonist of the dopamine and norepinephrine transporters, which are responsible for the reuptake of these neurotransmitters in the brain.

Mechanism of Action

N-[2-(2-methoxyphenyl)ethyl]-1,2,3,4-tetrahydro-2-naphthalenamine acts as a potent agonist of the dopamine and norepinephrine transporters, which are responsible for the reuptake of these neurotransmitters in the brain. By blocking the reuptake of these neurotransmitters, N-[2-(2-methoxyphenyl)ethyl]-1,2,3,4-tetrahydro-2-naphthalenamine increases their concentration in the synaptic cleft, leading to increased neurotransmission and enhanced cognitive function.
Biochemical and Physiological Effects:
N-[2-(2-methoxyphenyl)ethyl]-1,2,3,4-tetrahydro-2-naphthalenamine has been shown to increase the release of dopamine and norepinephrine in the brain, leading to enhanced cognitive function, increased alertness, and improved mood. It has also been shown to increase heart rate and blood pressure, and to cause vasoconstriction in peripheral blood vessels.

Advantages and Limitations for Lab Experiments

N-[2-(2-methoxyphenyl)ethyl]-1,2,3,4-tetrahydro-2-naphthalenamine has several advantages as a research tool, including its potent and selective pharmacological effects, its ability to enhance cognitive function, and its potential therapeutic applications for various neurological disorders. However, it also has several limitations, including its potential for abuse and addiction, its potential for cardiovascular side effects, and its limited bioavailability and short half-life.

Future Directions

There are several future directions for research on N-[2-(2-methoxyphenyl)ethyl]-1,2,3,4-tetrahydro-2-naphthalenamine, including the development of more selective and potent analogs, the investigation of its potential therapeutic applications for various neurological disorders, and the elucidation of its underlying mechanisms of action. Additionally, further research is needed to fully understand the potential risks and benefits of using N-[2-(2-methoxyphenyl)ethyl]-1,2,3,4-tetrahydro-2-naphthalenamine as a research tool, and to develop appropriate safety guidelines for its use in laboratory experiments.

Synthesis Methods

N-[2-(2-methoxyphenyl)ethyl]-1,2,3,4-tetrahydro-2-naphthalenamine can be synthesized using a variety of methods, including the reduction of the corresponding ketone with sodium borohydride and the reductive amination of 2-methoxyphenylacetonitrile with tetrahydro-2-naphthylamine. The purity and yield of the compound can be improved through recrystallization and chromatographic purification techniques.

Scientific Research Applications

N-[2-(2-methoxyphenyl)ethyl]-1,2,3,4-tetrahydro-2-naphthalenamine has been extensively studied for its potential therapeutic applications in treating various neurological disorders, including attention deficit hyperactivity disorder (ADHD), depression, and Parkinson's disease. It has also been investigated for its potential use as a cognitive enhancer and as a treatment for substance abuse disorders.